Cas no 4800-58-2 (1-ethyl-2-iodoquinolinium iodide)
4800-58-2 structure
Product Name:1-ethyl-2-iodoquinolinium iodide
CAS No:4800-58-2
MF:C11H11I2N
MW:411.02068734169
CID:1532526
PubChem ID:78526
Update Time:2025-04-21
1-ethyl-2-iodoquinolinium iodide Chemical and Physical Properties
Names and Identifiers
-
- 1-ethyl-2-iodoquinolinium iodide
- Quinolinium, 1-ethyl-2-iodo-, iodide
- quinolinium, 1-ethyl-2-iodo-, iodide (1:1)
- 1-ethyl-2-iodoquinolin-1-ium,iodide
- 4800-58-2
- 1-ethyl-2-iodoquinolin-1-ium iodide
- LCZC1617
- DRPQHHKTARNMCX-UHFFFAOYSA-M
- 1-ethyl-2-iodoquinolin-1-ium;iodide
- DTXSID30884113
- SCHEMBL11493853
-
- Inchi: 1S/C11H11IN.HI/c1-2-13-10-6-4-3-5-9(10)7-8-11(13)12;/h3-8H,2H2,1H3;1H/q+1;/p-1
- InChI Key: DRPQHHKTARNMCX-UHFFFAOYSA-M
- SMILES: IC1=CC=C2C=CC=CC2=[N+]1CC.[I-]
Computed Properties
- Exact Mass: 399.8111
- Monoisotopic Mass: 410.898
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 172
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 3.9A^2
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 3.88
1-ethyl-2-iodoquinolinium iodide Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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